Cas no 1402672-85-8 (2-Amino-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1402672-85-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4803438
• Update Time: 2025-05-22

2-Amino-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-5-3-2-4(6(11)12-5)7(8,9)10/h2-3H,1H3,(H2,11,12)
• InChI Key： XNQLIAZKNSCRQE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine

2-Amino-6-methoxy-3-(trifluoromethyl)pyridine

2-Amino-6-methoxy-3-(trifluoromethyl)pyridine is a versatile and highly functionalized aromatic compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, identified by the CAS Registry Number 1402672-85-8, has garnered attention due to its unique structural features and potential for further functionalization. The molecule consists of a pyridine ring substituted with an amino group at position 2, a methoxy group at position 6, and a trifluoromethyl group at position 3. These substituents not only enhance the compound's chemical reactivity but also provide opportunities for exploring its properties in various chemical and biological systems.

The synthesis of 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient routes for its preparation. For instance, researchers have employed palladium-catalyzed coupling reactions to introduce the trifluoromethyl group onto the pyridine ring, followed by selective oxidation and substitution steps to install the amino and methoxy functionalities. These methods not only improve the overall process but also align with sustainable chemical practices.

One of the most intriguing aspects of 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine is its ability to act as a building block in the construction of bioactive molecules. The amino group serves as a nucleophilic site, enabling reactions such as alkylation, acylation, and amidation. Similarly, the methoxy group can participate in various substitution reactions, while the trifluoromethyl group imparts electronic effects that modulate the reactivity of the molecule. These properties make it an ideal candidate for exploring novel drug candidates in medicinal chemistry.

Recent studies have highlighted the potential of 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine in the development of fluorescent sensors for detecting metal ions and anions. The pyridine ring's inherent electron-deficient nature, combined with the electron-withdrawing trifluoromethyl group, facilitates strong fluorescence quenching upon coordination with metal ions such as Fe³⁺ or Al³⁺. This property has led to the design of highly sensitive sensors that can detect trace amounts of these ions in aqueous solutions, making them valuable tools in environmental monitoring and clinical diagnostics.

In addition to its sensing applications, 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine has been explored as a ligand in coordination chemistry. The nitrogen atom on the pyridine ring can coordinate with transition metals such as copper or nickel, forming stable metal complexes. These complexes exhibit interesting magnetic and electronic properties, which are being investigated for their potential use in spintronics and catalysis.

The compound's electronic properties also make it a promising candidate for applications in organic electronics. The combination of electron-donating (amino) and electron-withdrawing (trifluoromethyl) groups on the pyridine ring creates a unique electronic environment that can be exploited for designing organic semiconductors or light-emitting materials. Recent research has focused on incorporating this compound into polymer frameworks to enhance charge transport properties, paving the way for its use in flexible electronics.

Another area where 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine has shown promise is in catalytic processes. Its ability to act as both a Lewis base (due to the amino group) and a Lewis acid (due to the trifluoromethyl group) makes it suitable for asymmetric catalysis applications. Researchers have utilized this dual functionality to develop catalysts for enantioselective reactions, such as aldol additions or Michael additions, which are critical in synthesizing chiral molecules with high enantiomeric excess.

The biological activity of 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine has also been studied extensively. In vitro assays have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate ion channels has led to investigations into its role as a lead compound for developing drugs targeting neurological disorders.

In terms of physical properties, 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine is typically a crystalline solid with a melting point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands due to π→π* transitions within the pyridine ring system, making it suitable for applications involving light absorption or emission.

From an environmental standpoint, understanding the degradation pathways of 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes oxidative degradation via hydroxylation at specific positions on the pyridine ring. This process generates intermediates that are less toxic and eventually mineralize into innocuous byproducts such as carbon dioxide and water.

In conclusion, 2-Amino-6-methoxy-3-(trifluoromethyl)pyridine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with reactivity that can be harnessed for synthesizing advanced materials, developing sensors, designing catalysts, and exploring bioactive molecules. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.